Ethyl (N-methyl-3-trifluoromethylbenzylsulfonamido)acetate

• Molecular Formula: C13H16F3NO4S
• Molecular Weight: 339.33 g/mol
• IUPAC Name: ethyl 2-[methyl-[[3-(trifluoromethyl)phenyl]methylsulfonyl]amino]acetate
• InChI: InChI=1S/C13H16F3NO4S/c1-3-21-12(18)8-17(2)22(19,20)9-10-5-4-6-11(7-10)13(14,15)16/h4-7H,3,8-9H2,1-2H3
• InChI Key: HBDSPGCLZBCGBK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN(C)S(=O)(=O)CC1=CC(=CC=C1)C(F)(F)F

Description

Ethyl (N-methyl-3-trifluoromethylbenzylsulfonamido)acetate is a useful research compound. Its molecular formula is C13H16F3NO4S and its molecular weight is 339.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

In this example, 22 g of 3-trifluoromethylbenzylsulfonyl chloride was added cautiously to a solution containing 27 g of the hydrochloride salt of sarcosine ethyl ester and 12 g of potassium carbonate in 90 ml of water at room temperature. The reaction mixture was heated to about 70° C. and maintained at this temperature for about four hours. The mixture was allowed to cool and then extracted with ethyl ether. The ethyl ether extract was dried over magnesium sulfate, filtered, and evaporated to dryness yielding 9.5 g of the title compound as an off-white solid.

Synthesis routes and methods II

Procedure details